Cas no 1951444-77-1 (2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine)

2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine is a halogenated triazolopyridine derivative featuring a trifluoroethoxy substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The bromo group at the 2-position offers reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions, while the trifluoroethoxy moiety may enhance metabolic stability and lipophilicity. Its well-defined structure and synthetic utility make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or CNS-targeting agents. The compound is typically handled under inert conditions due to its sensitivity.

2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine structure

1951444-77-1 structure

Product Name:2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine

CAS No:1951444-77-1

MF:C₈H₅BrF₃N₃O

MW:296.044010877609

CID:4827608

Update Time:2025-11-05

2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine
- FC(F)(F)COC1=CC=CN2N=C(Br)N=C12
- Inchi： 1S/C8H5BrF3N3O/c9-7-13-6-5(16-4-8(10,11)12)2-1-3-15(6)14-7/h1-3H,4H2
- InChI Key： SVYZUHSGVZDUDT-UHFFFAOYSA-N
- SMILES： BrC1=NN2C=CC=C(C2=N1)OCC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 253
XLogP3: 2.9
Topological Polar Surface Area: 39.4

2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM365823-1g	2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine	1951444-77-1	95%	1g	$***	2023-03-30
Alichem	A029197641-1g	2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine	1951444-77-1	97%	1g	$651.04	2023-09-02

2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine Related Literature

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Additional information on 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine

Comprehensive Overview of 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1951444-77-1)

2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1951444-77-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the [1,2,4]triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a bromo substituent and a trifluoroethoxy group enhances its reactivity and potential applications in drug discovery and material science.

The unique structural features of 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its role as a building block for kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders. Its CAS No. 1951444-77-1 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the broader trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound’s trifluoroethoxy group is a key contributor to these advantages, making it a hotspot for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex architectures for small-molecule therapeutics. The bromo substituent serves as an excellent leaving group, facilitating further functionalization, which is a common query among chemists exploring its applications.

Another area of interest is the compound’s potential in agrochemical development. The [1,2,4]triazolo[1,5-a]pyridine scaffold is known for its herbicidal and insecticidal properties, and the addition of a trifluoroethoxy moiety could enhance its efficacy. This has led to increased searches for CAS No. 1951444-77-1 in the context of sustainable agriculture and crop protection.

In the realm of material science, 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine is being explored for its electronic properties. The fluorine-rich structure may contribute to the development of organic semiconductors or light-emitting diodes (OLEDs), aligning with the global push for advanced materials in renewable energy technologies.

Safety and handling of 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine are also frequently discussed topics. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure safe usage. Researchers often seek information on its storage conditions, solubility, and stability, which are critical for experimental reproducibility.

In summary, 2-Bromo-8-(2,2,2-trifluoroethoxy)-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1951444-77-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and reactivity make it a subject of ongoing research, addressing some of the most pressing challenges in modern chemistry and biology.